Cas no 35688-69-8 (2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl-)

• Product Name: 2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl-
• CAS No: 35688-69-8
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 920606
• PubChem ID: 142026
• Update Time: 2025-04-19

2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl-
• 1-ethenyl-3-hydroxy-6-methylpyridine-2-thione
• 2(1H)-Pyridinethione, 1-ethenyl-3-hydroxy-6-methyl-
• 35688-69-8
• DTXSID70189194

• Inchi： 1S/C8H9NOS/c1-3-9-6(2)4-5-7(10)8(9)11/h3-5,10H,1H2,2H3
• InChI Key： DCRBRXKNXCPIIX-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=C(C)N1C=C)O

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines